Cas no 309726-20-3 (4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
309726-20-3 structure
Product Name:4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:309726-20-3
MF:C11H13N3OS
MW:235.305420637131
MDL:MFCD01871997
CID:300614
PubChem ID:777904
Update Time:2025-04-19
4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-[(4-methylphenoxy)methyl]-
- 4-methyl-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
- 4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- 4-methyl-5-[(4-methylphenoxy)methyl]-1,2,4-triazole-3-thiol
- AC1LFGYV
- ALBB-003395
- BBL014062
- CCG-25981
- CTK6B8911
- MolPort-000-871-356
- SBB007103
- ST4054204
- DTXSID50354641
- EU-0085729
- Z57576291
- AKOS000276233
- MFCD01871997
- SR-01000528970
- 309726-20-3
- VS-04151
- SR-01000528970-1
- CS-0281399
- 4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD01871997
- Inchi： 1S/C11H13N3OS/c1-8-3-5-9(6-4-8)15-7-10-12-13-11(16)14(10)2/h3-6H,7H2,1-2H3,(H,13,16)
- InChI Key： UJGSEVWOQOHWGU-UHFFFAOYSA-N
- SMILES： S=C1NN=C(COC2C=CC(C)=CC=2)N1C
Computed Properties
- Exact Mass: 235.07800
- Monoisotopic Mass: 235.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 69Ų
Experimental Properties
- PSA: 78.74000
- LogP: 1.99120
4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B451738-50mg |
4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
309726-20-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B451738-100mg |
4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
309726-20-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B451738-500mg |
4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
309726-20-3 | 500mg |
$ 185.00 | 2022-06-07 | ||
| abcr | AB214890-1 g |
4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95% |
309726-20-3 | 1g |
€217.60 | 2023-05-06 | ||
| abcr | AB214890-5 g |
4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95% |
309726-20-3 | 5g |
€723.20 | 2023-05-06 | ||
| Chemenu | CM114682-1g |
4-methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
309726-20-3 | 95% | 1g |
$148 | 2023-03-07 | |
| Chemenu | CM114682-5g |
4-methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol |
309726-20-3 | 95% | 5g |
$333 | 2023-03-07 | |
| eNovation Chemicals LLC | Y1255448-1g |
4-METHYL-5-[(4-METHYLPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL |
309726-20-3 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1255448-5g |
4-METHYL-5-[(4-METHYLPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL |
309726-20-3 | 95% | 5g |
$650 | 2024-06-06 | |
| abcr | AB214890-1g |
4-Methyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, 95%; . |
309726-20-3 | 95% | 1g |
€230.10 | 2025-02-21 |
4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
309726-20-3 (4-Methyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol) Related Products
- 332860-97-6(5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)
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- 667413-42-5(5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 331272-48-1(4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
- 669709-47-1(4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
- 667413-38-9(4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
- 307327-55-5(4-Ethyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)
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